N-(3-methoxybenzyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O4S/c1-17-9-11-21(12-10-17)29(26,27)24-13-4-3-7-19(24)15-22(25)23-16-18-6-5-8-20(14-18)28-2/h5-6,8-12,14,19H,3-4,7,13,15-16H2,1-2H3,(H,23,25)
• InChI Key: ALXHAPKMOQOXDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NCC3=CC(=CC=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(3-methoxybenzyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as MTAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

Versatile Reagents for Synthetic Chemistry

Compounds similar to N-(3-methoxybenzyl)-2-(1-tosylpiperidin-2-yl)acetamide serve as versatile reagents in synthetic chemistry, particularly in the formation of substituted products including N-alkylacetamides. These are useful in the synthesis of natural and pharmaceutical products. For instance, p-methoxybenzyl N-acetylcarbamate potassium salt (PM-BENAC-K) and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt (2,4-DM-BENAC-K) have been developed as equivalents of N-acetamide nucleophiles. They exhibit good reactivity with alkyl halides and sulfonates, highlighting their role in the efficient synthesis of complex molecules (Sakai et al., 2022).

Radioligand Development for PET Imaging

Derivatives related to the given compound are explored in the development of radioligands for positron emission tomography (PET) imaging. For example, [11C]PBR28 (N-(2-[11C]methoxybenzyl)-N-(4-phenoxypyridin-3-yl)acetamide) has been fully synthesized and evaluated for PET imaging, facilitating potential preclinical and clinical studies in both animals and humans. This underscores the importance of such compounds in medical diagnostics and research (Wang et al., 2009).

Photoreactivity in Drug Delivery

Certain compounds with structures similar to N-(3-methoxybenzyl)-2-(1-tosylpiperidin-2-yl)acetamide have been studied for their photoreactivity, which is relevant for drug delivery systems. For instance, molecules with substituted nitrobenzyl groups linked to acetamide moieties have shown potential in controlled drug release through photodecomposition. This highlights their application in creating more effective and targeted drug delivery mechanisms (Katritzky et al., 2003).

Catalytic Hydrogenation in Dye Synthesis

N-(3-Amino-4-methoxyphenyl)acetamide, a compound related to the chemical , plays a critical role as an intermediate in the synthesis of azo disperse dyes. It demonstrates the potential of such compounds in industrial applications, particularly in catalytic hydrogenation processes for the production of dyes. This process benefits from novel catalysts that offer high activity, selectivity, and stability, emphasizing the significance of these compounds in improving industrial synthesis processes (Zhang Qun-feng, 2008).